4-methyl-6-(pyrrolidin-1-yl)-2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]pyrimidine

• IUPAC Name: [4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C23H31N5O4/c1-16-13-20(26-7-5-6-8-26)25-23(24-16)28-11-9-27(10-12-28)22(29)17-14-18(30-2)21(32-4)19(15-17)31-3/h13-15H,5-12H2,1-4H3
• InChI Key: GDXCDJUAKPUSNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)N4CCCC4
• Molecular Formula: C23H31N5O4
• Molecular Weight: 441.5 g/mol
• CAS No.: 946259-07-0

Description

4-Methyl-6-(pyrrolidin-1-yl)-2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a pyrrolidine ring, a methyl group, and a piperazine moiety linked to a 3,4,5-trimethoxybenzoyl group. This structure combines nitrogen-containing heterocycles (pyrimidine, piperazine, pyrrolidine) with aromatic methoxy substituents, which are commonly associated with bioactivity in medicinal chemistry. The 3,4,5-trimethoxybenzoyl group, in particular, is notable for its electron-rich aromatic system, which may enhance receptor binding affinity in therapeutic targets .

The compound’s molecular formula is C₂₄H₃₀N₆O₄, with a molecular weight of 466.54 g/mol (calculated based on structural analogs from ). Its IUPAC name reflects the substitution pattern: 4-methyl-6-(pyrrolidin-1-yl)-2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]pyrimidine.

Comparison with Similar Compounds

Key Structural Variants

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Biological Activity Highlights	Reference
Target Compound	3,4,5-Trimethoxybenzoyl, pyrrolidine, methyl	C₂₄H₃₀N₆O₄	466.54	Hypothesized kinase inhibition (based on methoxybenzoyl analogs)	N/A
2-[4-(3-Chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine	3-Chlorobenzoyl	C₂₀H₂₄ClN₅O	385.9	Potential CNS activity (structural similarity to antipsychotics)
4-Methyl-2-[4-(4-methylbenzoyl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine	4-Methylbenzoyl, piperidine	C₂₂H₂₉N₅O	379.5	Neurological/metabolic activity (in vitro studies)
2-[4-(5-Bromo-2-ethoxybenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine	Bromo-ethoxybenzenesulfonyl	C₂₁H₂₈BrN₅O₃S	510.45	Anti-inflammatory potential (sulfonyl group enhances solubility)
4-{4-[(2-Methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine	Thiazole-methyl	C₁₈H₂₅N₇S	383.5	Antimicrobial activity (thiazole moiety)

Key Observations

Substituent Impact on Bioactivity :

• The 3,4,5-trimethoxybenzoyl group in the target compound is distinct from the chlorobenzoyl () and methylbenzoyl () variants. Methoxy groups are associated with enhanced lipophilicity and receptor binding in kinase inhibitors (e.g., analogues of staurosporine) .
• Replacement of benzoyl with benzenesulfonyl () introduces sulfonamide functionality, which improves solubility and modulates anti-inflammatory activity .

Heterocycle Variations: Pyrrolidine vs. Thiazole Integration (): The thiazole ring introduces sulfur, which is critical for antimicrobial activity via interactions with bacterial enzymes .

Research Findings and Data Gaps

• Existing Data: Structural analogs () show promise in neurological, metabolic, and anti-inflammatory applications.
• Critical Gaps: Kinase Binding Assays: Required to validate hypothesized inhibition. ADME/Toxicity Profiling: Absence of data on bioavailability, metabolic stability, or toxicity.